Cas no 185301-14-8 (5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• CAS No: 185301-14-8
• MF: C₁₅H₁₉N₃S
• MW: 273.396461725235
• MDL: MFCD01408818
• CID: 3054280
• PubChem ID: 764361
• Update Time: 2025-06-08

5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 133\43-86
• TIMTEC-BB SBB009887
• 5-benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
• 5-Benzyl-4-cyclohexyl-4H-[1,2,4]triazole-3-thiol
• 5-(benzyl)-4-cyclohexyl-2H-1,2,4-triazole-3-thione
• 4-cyclohexyl-5-(phenylmethyl)-2H-1,2,4-triazole-3-thione
• CS-0308215
• MFCD01408818
• 3H-1,2,4-Triazole-3-thione, 4-cyclohexyl-2,4-dihydro-5-(phenylmethyl)-
• ALBB-025962
• Oprea1_425816
• AKOS003236063
• 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-(phenylmethyl)-
• AKOS000677874
• AJ-292/12442037
• 5-benzyl-4-cyclohexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 185301-14-8
• 4-cyclohexyl-5-benzyl-1,2,4-triazole-3-thiol
• 4-cyclohexyl-3-benzyl-1,2,4-triazoline-5-thione
• AB00095050-01
• HMS1664M20
• Oprea1_305637
• SR-01000418099
• LS-08749
• CCG-251313
• Oprea1_330550
• EN300-111051
• SR-01000418099-1
• Z56277854
• H35316
• 5-benzyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl hydrosulfide
• 3-benzyl-4-cyclohexyl-1H-1,2,4-triazole-5-thione
• 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01408818
• Inchi： 1S/C15H19N3S/c19-15-17-16-14(11-12-7-3-1-4-8-12)18(15)13-9-5-2-6-10-13/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,17,19)
• InChI Key： RLEQSONBQYPRBC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2)N1C1CCCCC1

Computed Properties

• Exact Mass: 273.12996879Da
• Monoisotopic Mass: 273.12996879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No. 185301-14-8)

5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol, with the CAS number 185301-14-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a benzyl group, a cyclohexyl group, and a thiol moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve overall yields.

In terms of its chemical properties, 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol exhibits excellent thermal stability and solubility in common organic solvents. These properties make it suitable for use in a wide range of chemical reactions and processes. Additionally, the presence of the thiol group provides opportunities for further functionalization through various thiol-based reactions, such as thiol-disulfide exchange and thiol-Michael addition reactions.

The biological activities of 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol have been extensively studied in recent years. One of the most notable applications is its potential as an antifungal agent. Triazoles are well-known for their antifungal properties, and the specific structure of 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol has been shown to exhibit potent activity against a variety of fungal pathogens. This makes it a promising candidate for the development of new antifungal drugs.

Beyond antifungal activity, 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an antioxidant. The thiol group is known to have strong reducing properties, which can help neutralize reactive oxygen species (ROS) and protect cells from oxidative damage. Studies have shown that this compound can effectively scavenge free radicals and inhibit lipid peroxidation, making it a potential therapeutic agent for conditions associated with oxidative stress.

In the context of drug discovery and development, 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.

The safety profile of 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol has also been assessed through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-Benzyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No. 185301-14-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical and biological properties make it an attractive candidate for further development as an antifungal agent and antioxidant. Ongoing research continues to explore new avenues for its use in drug discovery and development.